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Compound of Interest

Compound Name:

4-(2-

(Dimethylamino)ethoxy)benzoic

acid

Cat. No.: B188312 Get Quote

This document provides comprehensive safety and logistical procedures for the proper

disposal of 4-(2-(Dimethylamino)ethoxy)benzoic acid, tailored for researchers, scientists,

and professionals in drug development. Adherence to these guidelines is critical for ensuring

laboratory safety and environmental compliance.

Hazard Profile and Safety Summary
While a specific Safety Data Sheet (SDS) for 4-(2-(Dimethylamino)ethoxy)benzoic acid was

not found, data from structurally similar compounds like 4-[2-

(Dimethylamino)ethoxy]benzaldehyde, 2-[2-(Dimethylamino)ethoxy]benzoic acid, and various

benzoic acid derivatives indicate a consistent hazard profile. Users should handle this

compound with care, assuming it may be harmful if swallowed, cause skin and eye irritation or

burns, and potentially lead to respiratory tract irritation[1][2][3][4].

Emergency First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids[1]. Seek medical attention.

Skin Contact: Get medical aid immediately. Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing[1].
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Ingestion: Do not induce vomiting. Get medical aid immediately[1].

Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give

oxygen. Get medical aid immediately[1].

Quantitative Data Summary
The following table summarizes key quantitative data derived from the analysis of benzoic acid

and its derivatives. These values should be considered as estimates for 4-(2-
(Dimethylamino)ethoxy)benzoic acid in the absence of specific data.

Property Value
Source
Compounds

Citations

Acute Oral Toxicity

(LD50, Rat)
~2,565 mg/kg Benzoic Acid [5]

Flash Point ~121 °C Benzoic Acid [6]

Autoignition

Temperature
~570 °C Benzoic Acid [6]

Solubility

Slightly soluble in

water; Soluble in

alcohol

Benzoic Acid [6]

pH
Aqueous solutions

may be acidic (pH ≤ 2)

General characteristic

for corrosive acids
[7]

Experimental Protocols
Protocol 1: Waste Characterization and Segregation

Objective: To correctly identify and segregate waste containing 4-(2-
(Dimethylamino)ethoxy)benzoic acid for disposal.

Methodology:
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Treat all waste materials, including the chemical in its pure form, solutions, and contaminated

labware (e.g., pipette tips, gloves, containers), as hazardous waste[8].

Do not mix this waste with other waste streams to prevent unintended chemical reactions[9].

Collect waste in a designated, properly labeled, and sealed container. The container should

be compatible with the chemical; plastic is often preferred for acidic or corrosive materials[7]

[10].

Label the waste container clearly with "Hazardous Waste" and the full chemical name: "4-(2-
(Dimethylamino)ethoxy)benzoic acid". Note the date when waste is first added[7].

Protocol 2: Spill Neutralization and Cleanup

Objective: To safely manage and clean up spills of 4-(2-(Dimethylamino)ethoxy)benzoic
acid.

Methodology:

Evacuate the immediate area if the spill is large or in a poorly ventilated space.

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat[1][6].

For solid spills, prevent the generation of dust[2][9].

Contain the spill using an inert absorbent material such as vermiculite, sand, or earth[1].

Carefully sweep or scoop the absorbed material into a suitable container for hazardous

waste disposal[3].

Wash the spill site thoroughly after the material has been collected[6].

Do not allow the chemical or cleanup materials to enter drains or sewers[1][2][4].

Mandatory Visualization
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Disposal Workflow for 4-(2-(Dimethylamino)ethoxy)benzoic acid

Waste Generated
(4-(2-(Dimethylamino)ethoxy)benzoic acid)

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Initiate Disposal

Step 2: Characterize as
Hazardous Waste

Step 3: Segregate Waste
(Do Not Mix)

CRITICAL:
DO NOT DISPOSE

DOWN DRAIN

Step 4: Use Designated,
Labeled Container

Step 5: Store in Satellite
Accumulation Area

Step 6: Arrange for Pickup by
Certified Waste Disposal Service

Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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